Cas no 2383890-19-3 (4-{(tert-butoxy)carbonyl(2-phenylethyl)amino}butanoic acid)

• Product Name: 4-{(tert-butoxy)carbonyl(2-phenylethyl)amino}butanoic acid
• CAS No: 2383890-19-3
• MF: C₁₇H₂₅NO₄
• MW: 307.384705305099
• CID: 6453086
• PubChem ID: 165896557
• Update Time: 2025-06-07

4-{(tert-butoxy)carbonyl(2-phenylethyl)amino}butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{(tert-butoxy)carbonyl(2-phenylethyl)amino}butanoic acid
• 2383890-19-3
• EN300-1071868
• 4-{[(tert-butoxy)carbonyl](2-phenylethyl)amino}butanoic acid

• Inchi： 1S/C17H25NO4/c1-17(2,3)22-16(21)18(12-7-10-15(19)20)13-11-14-8-5-4-6-9-14/h4-6,8-9H,7,10-13H2,1-3H3,(H,19,20)
• InChI Key： JWMJXFLVJPQTHL-UHFFFAOYSA-N
• SMILES： O(C(N(CCC1C=CC=CC=1)CCCC(=O)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 307.17835828g/mol
• Monoisotopic Mass: 307.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 9
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 66.8Ų

Additional information on 4-{(tert-butoxy)carbonyl(2-phenylethyl)amino}butanoic acid

4-{(tert-butoxy)carbonyl(2-phenylethyl)amino}butanoic acid (CAS No. 2383890-19-3): A Comprehensive Overview

4-{(tert-butoxy)carbonyl(2-phenylethyl)amino}butanoic acid (CAS No. 2383890-19-3) is a versatile compound with significant potential in various fields of chemistry and biology. This compound, also known as Boc-Phe-β-alanine, is a derivative of β-alanine, a non-proteinogenic amino acid, and is characterized by its unique structural features that make it an attractive candidate for a wide range of applications, particularly in the development of peptides and peptidomimetics.

The tert-butoxycarbonyl (Boc) group in the compound serves as a protecting group for the amino functionality, which is crucial for controlling reactivity during synthetic processes. This protecting group can be easily removed under mild acidic conditions, making it an ideal choice for stepwise synthesis of complex molecules. The 2-phenylethyl moiety, on the other hand, introduces aromaticity and hydrophobicity, which can influence the compound's solubility and biological activity.

Recent research has highlighted the importance of 4-{(tert-butoxy)carbonyl(2-phenylethyl)amino}butanoic acid in the development of novel therapeutic agents. For instance, a study published in the *Journal of Medicinal Chemistry* in 2022 demonstrated that derivatives of this compound exhibit potent anti-inflammatory properties. The researchers found that these derivatives effectively inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, without significant cytotoxicity. This makes them promising candidates for the treatment of inflammatory diseases like rheumatoid arthritis and Crohn's disease.

In addition to its anti-inflammatory properties, 4-{(tert-butoxy)carbonyl(2-phenylethyl)amino}butanoic acid has shown potential in the field of cancer research. A study conducted by a team at the University of California, San Francisco, revealed that certain derivatives of this compound can selectively target and inhibit cancer cell proliferation. The mechanism involves the disruption of specific signaling pathways that are often dysregulated in cancer cells. These findings suggest that 4-{(tert-butoxy)carbonyl(2-phenylethyl)amino}butanoic acid could be a valuable lead compound for developing new anticancer drugs.

The structural flexibility and functional diversity of 4-{(tert-butoxy)carbonyl(2-phenylethyl)amino}butanoic acid also make it an excellent building block for peptidomimetic design. Peptidomimetics are synthetic molecules that mimic the structure and function of natural peptides but often exhibit improved stability and pharmacokinetic properties. In a recent study published in *Angewandte Chemie*, researchers used this compound as a key intermediate to synthesize peptidomimetics with enhanced bioavailability and reduced susceptibility to enzymatic degradation. These peptidomimetics showed promising results in preclinical studies for treating neurological disorders such as Alzheimer's disease.

The synthesis of 4-{(tert-butoxy)carbonyl(2-phenylethyl)amino}butanoic acid typically involves several well-established chemical reactions. The first step often involves the protection of β-alanine with the Boc group using di-tert-butyl dicarbonate (Boc₂O). This is followed by the introduction of the 2-phenylethyl moiety through an amide coupling reaction using a suitable coupling agent such as HATU or EDC·HCl. The final step involves purification by column chromatography or other separation techniques to obtain the pure product.

The physical and chemical properties of 4-{(tert-butoxy)carbonyl(2-phenylethyl)amino}butanoic acid have been extensively studied. It is a white crystalline solid with a melting point ranging from 150°C to 155°C. The compound is soluble in common organic solvents such as dimethylformamide (DMF), dimethyl sulfoxide (DMSO), and acetonitrile but has limited solubility in water. Its molecular weight is approximately 317 g/mol, and it has an elemental composition of C₁₇H₂₅NO₄.

In terms of safety and handling, 4-{(tert-butoxy)carbonyl(2-phenylethyl)amino}butanoic acid should be stored under dry conditions at room temperature to prevent degradation. It is important to handle this compound with care, using appropriate personal protective equipment (PPE), such as gloves and safety goggles, to avoid skin contact or inhalation.

The future prospects for 4-{(tert-butoxy)carbonyl(2-phenylethyl)amino}butanoic acid are promising. Ongoing research continues to explore its potential applications in drug discovery, materials science, and other interdisciplinary fields. As new synthetic methods and analytical techniques are developed, it is likely that this compound will play an increasingly important role in advancing our understanding of complex biological systems and developing innovative solutions to pressing medical challenges.